4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)

• IUPAC Name: 4-[[cyclohexyl-[[4-hydroxy-3,5-di(propan-2-yl)phenyl]methyl]amino]methyl]-2,6-di(propan-2-yl)phenol
• InChI: InChI=1S/C32H49NO2/c1-20(2)27-14-24(15-28(21(3)4)31(27)34)18-33(26-12-10-9-11-13-26)19-25-16-29(22(5)6)32(35)30(17-25)23(7)8/h14-17,20-23,26,34-35H,9-13,18-19H2,1-8H3
• InChI Key: BAFYDGRPFOPAQX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=CC(=C1O)C(C)C)CN(CC2=CC(=C(C(=C2)C(C)C)O)C(C)C)C3CCCCC3
• Molecular Formula: C32H49NO2
• Molecular Weight: 479.7 g/mol

Description

4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol), also known as CDPIP, is a chemical compound that has been extensively studied for its potential applications in various scientific fields. This compound is a bisphenol derivative and has been synthesized using several methods.

Mechanism of Action

4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) exerts its effects through several mechanisms. It has been shown to inhibit the activity of reactive oxygen species (ROS) and to scavenge free radicals, which are responsible for oxidative stress and inflammation. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) also activates the nuclear factor erythroid 2-related factor 2 (Nrf2) pathway, which plays a crucial role in the regulation of antioxidant and anti-inflammatory genes.
Biochemical and Physiological Effects:
4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been shown to have several biochemical and physiological effects. It has been shown to reduce the levels of ROS and to increase the levels of antioxidant enzymes such as superoxide dismutase (SOD) and catalase. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) also reduces the levels of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6).

Advantages and Limitations for Lab Experiments

4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been shown to be stable under various conditions. However, 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has some limitations as well. It has poor solubility in water, which makes it difficult to use in aqueous solutions. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) also has low bioavailability, which limits its potential applications in vivo.

Future Directions

There are several future directions for the study of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol). One of the most promising directions is the development of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)-based drugs for the treatment of various diseases. Another direction is the study of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)'s potential applications in the field of nanotechnology. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been shown to have potential as a reducing agent for the synthesis of metal nanoparticles. Finally, the study of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)'s potential applications in the field of materials science is another promising direction. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been shown to have potential as a stabilizer for the synthesis of polymer materials.
Conclusion:
4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) is a promising compound that has potential applications in various scientific fields. Its antioxidant and anti-inflammatory properties make it a potential candidate for the treatment of various diseases. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been synthesized using several methods, and its mechanism of action has been extensively studied. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has several advantages for lab experiments, but it also has some limitations. Finally, there are several future directions for the study of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol), including the development of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)-based drugs, the study of 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol)'s potential applications in nanotechnology and materials science.

Scientific Research Applications

4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been extensively studied for its potential applications in various scientific fields. One of the most promising applications is in the field of medicine. 4,4'-[(cyclohexylimino)bis(methylene)]bis(2,6-diisopropylphenol) has been shown to have antioxidant and anti-inflammatory properties, which make it a potential candidate for the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease.